Cas no 61758-77-8 ((S,S)-Oxaliplatin)

• Product Name: (S,S)-Oxaliplatin
• CAS No: 61758-77-8
• MF: C₈H₁₂N₂O₄Pt
• MW: 395.269885063171
• CID: 834914
• Update Time: 2025-11-02

(S,S)-Oxaliplatin Chemical and Physical Properties

Names and Identifiers

• S,S-enantiomer of oxaliplatin
• (S,S)-Oxaliplatin
• NSC 266042
• (1S-trans)-1,2-Cyclohexanediamine platinum complex
• Nsc266042
• Platinum, (1,2-cyclohexanediamine-N,N')(ethanedioato(2-)-o,o')-, (sp-4-2-(1S-trans))-
• [SP-4-2-(1S-trans)]-
• Oxaliplatin Related CoMpound D
• Oxaliplatin Related Compound D (10 mg) (cis-[(1S,2S)-1,2-cyclohexanediamine-N,N'][oxalato(2-)-O,O']platinum)

• Inchi： 1S/C6H12N2.C2H2O4.Pt/c7-5-3-1-2-4-6(5)8;3-1(4)2(5)6;/h5-8H,1-4H2;(H,3,4)(H,5,6);/q-2;;+4/p-2/t5-,6-;;/m0../s1
• InChI Key： DWAFYCQODLXJNR-USPAICOZSA-L
• SMILES： C1C[C@H]([NH-])[C@@H]([NH-])CC1.C(=O)([O-])C(=O)[O-].[Pt+4]

Computed Properties

• Exact Mass: 395.04400

Experimental Properties

• Melting Point: >210°C (dec.)
• Solubility: DMSO (Slightly), Water (Slightly)
• PSA: 76.66000
• LogP: 0.06190

(S,S)-Oxaliplatin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on (S,S)-Oxaliplatin

Comprehensive Guide to (S,S)-Oxaliplatin (CAS No. 61758-77-8): Properties, Applications, and Market Insights

(S,S)-Oxaliplatin (CAS No. 61758-77-8) is a platinum-based compound widely recognized for its role in oncology treatments. As a stereoisomer of oxaliplatin, it exhibits unique pharmacological properties that make it a subject of ongoing research and clinical interest. This article delves into the chemical structure, mechanism of action, and therapeutic applications of (S,S)-Oxaliplatin, while also exploring its market trends and future potential.

The molecular formula of (S,S)-Oxaliplatin is C₈H₁₄N₂O₄Pt, and it belongs to the class of platinum coordination complexes. Unlike its counterpart, (R,R)-Oxaliplatin, the (S,S)-configuration offers distinct stereochemical advantages, influencing its binding affinity to DNA and overall efficacy. Researchers have identified its potential in targeting colorectal cancer cells, a topic that aligns with current cancer research trends and frequently searched terms like "oxaliplatin alternatives" and "precision medicine in oncology."

One of the most discussed aspects of (S,S)-Oxaliplatin is its mechanism of action. It functions by forming DNA cross-links, which disrupt DNA replication and induce apoptosis in malignant cells. This mechanism has been a focal point in chemotherapy optimization, particularly in combination therapies. Recent studies highlight its synergy with immunotherapy agents, addressing the growing demand for combination cancer treatments—a hot topic in medical forums and search engines.

The applications of (S,S)-Oxaliplatin extend beyond colorectal cancer. Preclinical trials suggest its efficacy in pancreatic cancer and gastric cancer, areas where patients often search for "new treatment options." Its reduced neurotoxicity compared to other platinum drugs has also sparked interest, as side-effect management remains a priority for oncologists and patients alike.

From a market perspective, the demand for (S,S)-Oxaliplatin is driven by the rising incidence of cancer cases globally. Analysts note its inclusion in personalized medicine protocols, reflecting the shift toward tailored therapies. The compound’s patent status and generic availability are frequently searched topics, indicating its economic significance in the pharmaceutical industry.

In conclusion, (S,S)-Oxaliplatin (CAS No. 61758-77-8) represents a critical advancement in cancer therapeutics. Its unique stereochemistry, mechanistic advantages, and expanding clinical applications position it as a valuable asset in modern oncology. As research continues to uncover its full potential, this compound remains a key player in addressing some of the most pressing challenges in cancer treatment today.